N-(3-fluorophenyl)cyclohexanecarboxamide

• Molecular Formula: C13H16FNO
• Molecular Weight: 221.27 g/mol
• IUPAC Name: N-(3-fluorophenyl)cyclohexanecarboxamide
• InChI: InChI=1S/C13H16FNO/c14-11-7-4-8-12(9-11)15-13(16)10-5-2-1-3-6-10/h4,7-10H,1-3,5-6H2,(H,15,16)
• InChI Key: WYNSISYCPWQHHW-UHFFFAOYSA-N
• SMILES: C1CCC(CC1)C(=O)NC2=CC(=CC=C2)F

Description

N-(3-Fluorophenyl)cyclohexanecarboxamide is a carboxamide derivative characterized by a cyclohexane ring linked via a carboxamide group to a 3-fluorophenyl substituent. This compound likely shares synthetic routes with similar derivatives, such as reactions involving cyclohexanecarbonyl chloride and substituted anilines .

Comparison with Similar Compounds

Table 3: Spectroscopic Data Comparison

Compound Name	IR Bands (cm⁻¹)	¹H NMR Shifts (δ, ppm)	Crystal Structure
N-(3-Fluorophenyl)cyclohexanecarboxamide	~3276 (N–H), ~1635 (C=O) (inferred)	δ 7.2–6.8 (aryl H), δ 2.0 (cyclohexane)	N/A
N-(Heptan-4-yl)cyclohexanecarboxamide	3276 (N–H), 1635 (C=O)	δ 5.08 (NH), 1.88–1.18 (alkyl CH₂)	Not reported
N-(Naphthalen-1-ylcarbamothioyl)cyclohexanecarboxamide	3256–3134 (N–H), 1258 (C=S)	δ 8.2–7.3 (naphthyl H)	Chair conformation (ΔCs = 0.9 Å)

• IR Spectroscopy : Thiourea derivatives show distinct C=S stretches (~1258 cm⁻¹), absent in carboxamides .
• Crystal Structures : Thiourea derivatives exhibit chair conformations in cyclohexane rings and intramolecular hydrogen bonds (N–H⋯O/S), stabilizing the structure .